Cas no 1354007-13-8 ((S)-3-[(2-Chloro-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-[(2-Chloro-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354007-13-8
• Molecular Formula: C₁₇H₂₁ClN₂O₃
• Molecular Weight: 336.813243627548
• CID: 2159320

(S)-3-[(2-Chloro-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

• (S)-3-[(2-chloro-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-(2-chloro-N-cyclopropylacetamido)pyrrolidine-1-carboxylate
• AM96031
• (S)-3-[(2-Chloroacetyl)cyclopropylamino]pyrrolidine-1-carboxylic acid benzyl ester

• InChIKey： SEUHIFVEXVJJHD-HNNXBMFYSA-N
• Inchi： 1S/C17H21ClN2O3/c18-10-16(21)20(14-6-7-14)15-8-9-19(11-15)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2/t15-/m0/s1
• SMILES： ClCC(N([C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 23
• Complexity: 436
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls